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Compound of Interest

Compound Name: UAMC-3203 hydrochloride

Cat. No.: B2603605 Get Quote

UAMC-3203 Hydrochloride: Technical Support
Center
This technical support guide provides researchers, scientists, and drug development

professionals with comprehensive information, troubleshooting advice, and frequently asked

questions regarding the solubility of UAMC-3203 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is UAMC-3203 and what is its mechanism of action?

A1: UAMC-3203 is a potent and selective inhibitor of ferroptosis, a form of regulated cell death

driven by iron-dependent lipid peroxidation.[1][2][3] It has a higher in vitro potency and better

metabolic stability compared to the first-generation ferroptosis inhibitor, ferrostatin-1.[4][5][6]

UAMC-3203 functions by trapping chain-carrying radicals, particularly within the phospholipid

bilayer, which directly inhibits lipid peroxidation and prevents cell death.[7] This mechanism is

crucial in disease models where ferroptosis is implicated, such as in organ injury and

neurodegenerative conditions.[3][8][9]

Q2: What is the general solubility profile of UAMC-3203 hydrochloride?

A2: UAMC-3203 hydrochloride is a crystalline solid that is soluble in organic solvents like

DMSO and DMF, but sparingly soluble in aqueous buffers.[10] It is considered insoluble in
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water alone.[11] To achieve solubility in aqueous solutions for experimental use, it typically

requires initial dissolution in an organic solvent like DMSO, followed by dilution in an

appropriate aqueous buffer or formulation vehicle.[10]

Q3: How should I store UAMC-3203 hydrochloride powder and stock solutions?

A3: For long-term storage, the solid powder should be kept at -20°C for up to 3 years or at 4°C

in a sealed container, protected from moisture and light.[1][12] Stock solutions prepared in an

organic solvent can be stored at -80°C for up to a year or at -20°C for one month.[1][11][12] It is

highly recommended to aliquot stock solutions to prevent degradation from repeated freeze-

thaw cycles.[1][11] Aqueous solutions are not recommended for storage for more than one day.

[10]

Q4: Is UAMC-3203 stable in solution?

A4: A 100 µM solution of UAMC-3203 in PBS (pH 7.4) has been shown to be stable for up to 30

days when stored at 4°C, 25°C, or 37°C with protection from light.[4] Over this period,

approximately 90% of the initial concentration was retained.[4]

Solubility Data Summary
The following table summarizes the solubility of UAMC-3203 and its hydrochloride salt in

various solvents. Note that different suppliers may report slightly different values.
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Compound
Form

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

UAMC-3203 DMSO 175 371.03

Ultrasonic

treatment

needed. Use

fresh, non-

hygroscopic

DMSO.[1]

UAMC-3203 DMSO 94 199.29

Use fresh, non-

hygroscopic

DMSO.[11]

UAMC-3203 DMSO 50 106.01

Sonication is

recommended.

[2]

UAMC-3203 Ethanol 94 -

UAMC-3203 Water Insoluble -

UAMC-3203

hydrochloride
DMSO 125 246.00

Ultrasonic

treatment

needed. Use

fresh, non-

hygroscopic

DMSO.[12]

UAMC-3203

hydrochloride
DMSO 25 -

UAMC-3203

hydrochloride
DMF 10 -

UAMC-3203

hydrochloride

DMSO:PBS (pH

7.2) (1:3)
0.25 -
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Problem 1: My UAMC-3203 hydrochloride powder is not dissolving in my aqueous buffer.

Cause: UAMC-3203 hydrochloride is sparingly soluble in aqueous solutions.[10] Direct

dissolution in buffers like PBS is often unsuccessful.

Solution: First, prepare a concentrated stock solution in an organic solvent such as DMSO.

[10] The compound is significantly more soluble in DMSO, with concentrations of up to 125

mg/mL being achievable.[12] Once fully dissolved in DMSO, you can then dilute this stock

solution into your aqueous experimental medium to the final desired concentration.

Problem 2: I observe precipitation after diluting my DMSO stock solution into my aqueous

medium.

Cause: The final concentration of UAMC-3203 hydrochloride in the aqueous medium may

still exceed its solubility limit, even with a small percentage of DMSO.

Solution 1 (For In Vitro Use): Ensure the final concentration of DMSO in your cell culture

medium is as low as possible (typically <0.5%) to avoid solvent toxicity. If precipitation

occurs, you may need to lower the final concentration of UAMC-3203 hydrochloride.

Solution 2 (For In Vivo Use): For animal studies, a co-solvent system is often necessary to

maintain solubility and bioavailability. Formulations using a combination of DMSO, PEG300,

Tween 80, and saline are commonly used.[2][12]

Problem 3: My DMSO appears cloudy or my solubility is lower than expected.

Cause: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. Water-

contaminated DMSO can significantly reduce the solubility of UAMC-3203.[1][11][12]

Solution: Always use fresh, newly opened, anhydrous-grade DMSO for preparing your stock

solutions.[1][11][12] Store DMSO properly, tightly sealed, and in a dry environment. Using

ultrasonic treatment or sonication can also aid in dissolution.[1][2][12]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
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Weighing: Accurately weigh out 5.08 mg of UAMC-3203 hydrochloride (Formula Weight:

508.1 g/mol ).[5]

Dissolution: Add 1 mL of fresh, anhydrous DMSO to the powder.[12]

Mixing: Vortex the solution thoroughly. If needed, use an ultrasonic bath for a few minutes to

ensure complete dissolution.[1][12] The solution should be clear.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at

-80°C for long-term use (up to one year) or -20°C for shorter-term use (up to one month).[1]

[11]

Protocol 2: Preparation of an In Vivo Formulation (2.08
mg/mL)
This protocol is adapted from published methods for preparing a clear solution for

intraperitoneal injection.[12]

Prepare Stock: Prepare a 20.8 mg/mL stock solution of UAMC-3203 hydrochloride in fresh,

anhydrous DMSO.

Initial Mixing: In a sterile tube, add 400 µL of PEG300.

Add Drug: Add 100 µL of the 20.8 mg/mL DMSO stock solution to the PEG300 and mix

thoroughly until the solution is clear.

Add Surfactant: Add 50 µL of Tween-80 to the mixture and mix again until clear.

Final Dilution: Add 450 µL of saline to bring the total volume to 1 mL. Mix thoroughly.

Use Immediately: This formulation should be prepared fresh and used immediately for

optimal results.[11]
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In Vivo Formulation Workflow

Start: UAMC-3203 HCl
(Solid Powder)

Dissolve in fresh DMSO
to create concentrated stock

Add DMSO stock to PEG300

Mix until clear

Add Tween-80

Mix until clear

Add Saline (q.s. to final volume)

Mix thoroughly

Final Formulation
(Use Immediately)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2603605?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2603605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

